Cas no 1805367-71-8 (3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol
• CAS No: 1805367-71-8
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4869766
• Update Time: 2025-06-13

3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol

• Inchi： 1S/C7H6ClF2NO2/c8-4-1-3(2-12)5(6(9)10)11-7(4)13/h1,6,12H,2H2,(H,11,13)
• InChI Key： AHHYJLFVOKUZNC-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C(F)F)=C(CO)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol

Comprehensive Analysis of 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol (CAS No. 1805367-71-8)

3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol (CAS No. 1805367-71-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxypyridine core, making it a versatile intermediate for synthetic applications. Researchers are increasingly interested in its role in developing novel antimicrobial agents and herbicides, aligning with current trends in sustainable agriculture and drug discovery.

The structural complexity of 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol offers opportunities for structure-activity relationship (SAR) studies, particularly in optimizing bioactivity. Its difluoromethyl group is notable for enhancing metabolic stability, a key consideration in modern medicinal chemistry. Recent publications highlight its utility in designing enzyme inhibitors, addressing growing demand for targeted therapies in oncology and infectious diseases. The compound’s hydroxypyridine moiety also contributes to metal chelation, relevant in catalysis and material science.

From an industrial perspective, CAS 1805367-71-8 is gaining traction due to its compatibility with green chemistry principles. Manufacturers are exploring solvent-free synthesis routes to reduce environmental impact, responding to global emphasis on ESG (Environmental, Social, and Governance) compliance. Analytical methods like HPLC-MS and NMR are critical for quality control, ensuring reproducibility in batch production—a frequent query among procurement specialists.

In agrochemical applications, derivatives of 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol show promise as plant growth regulators. Field trials demonstrate efficacy in enhancing crop resilience against abiotic stress, a hot topic amid climate change challenges. Patent databases reveal growing IP activity around this scaffold, particularly for next-generation fungicides with reduced ecological toxicity.

Storage and handling of CAS 1805367-71-8 require standard laboratory precautions. While not classified as hazardous, its hygroscopic nature necessitates anhydrous conditions during transport—a practical concern often raised in supplier evaluations. Technical datasheets recommend desiccants and inert atmosphere packaging for long-term stability.

The commercial availability of 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-5-methanol remains limited to specialty chemical vendors, with pricing influenced by custom synthesis demand. Academic and industrial users frequently search for bulk purchase options or contract manufacturing services, reflecting its niche-market status. Regulatory status varies by region, but current data suggests no significant restrictions under major chemical inventories like REACH or TSCA.

Future research directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs)—cutting-edge areas in biopharma. Computational modeling studies predict favorable ADME properties, further stimulating interest in this molecular scaffold.